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Compound of Interest

Compound Name:
2-(4-Nitrophenyl)-2-oxoethyl

acetate

Cat. No.: B1313954 Get Quote

Essential Safety and Handling Guide for 2-(4-
Nitrophenyl)-2-oxoethyl acetate
This guide provides crucial safety and logistical information for the handling and disposal of 2-
(4-Nitrophenyl)-2-oxoethyl acetate in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identifier:

Name: 2-(4-Nitrophenyl)-2-oxoethyl acetate

CAS Number: 65921-30-4[1][2]

Molecular Formula: C10H9NO5[1]

Molecular Weight: 223.18 g/mol [1]

Hazard Summary: While a comprehensive safety data sheet (SDS) for 2-(4-Nitrophenyl)-2-
oxoethyl acetate is not readily available, information from suppliers and data for structurally

similar compounds, such as 4-Nitrophenyl acetate, indicate the following potential hazards:

Irritant: Classified as an irritant[1].
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Harmful if swallowed, in contact with skin, or if inhaled.

Potential Oxidizer: Similar nitro-compounds may intensify fire[3][4].

Potential for Allergic Skin Reaction and Serious Eye Damage.[3][4]

The following table summarizes the available hazard information.

Hazard Class GHS Pictogram Signal Word Hazard Statements

Acute Toxicity (Oral)
GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed

Acute Toxicity

(Dermal)

GHS07 (Exclamation

Mark)
Warning

H312: Harmful in

contact with skin

Acute Toxicity

(Inhalation)

GHS07 (Exclamation

Mark)
Warning

H332: Harmful if

inhaled

Skin

Irritation/Sensitization

GHS07 (Exclamation

Mark)
Warning

May cause skin

irritation or an allergic

skin reaction.[3][4][5]

Eye Irritation
GHS07 (Exclamation

Mark)
Warning

Causes serious eye

irritation.[3][4]

Oxidizing Solid

(Potential)

GHS03 (Flame over

circle)
Danger

May intensify fire;

oxidizer.[3][4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 2-(4-Nitrophenyl)-2-oxoethyl
acetate. The minimum required PPE includes:
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield

Must provide protection

against chemical splashes. A

face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.[6][7][8]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are a suitable

minimum for incidental contact.

For prolonged handling or

direct contact, consider

double-gloving or using gloves

with higher chemical

resistance, such as butyl

rubber or Viton™. Always

check the glove manufacturer's

chemical resistance guide.[6]

[8][9]

Body Protection Laboratory Coat

A flame-resistant lab coat is

recommended. Ensure it is

fully buttoned.[6][7][8]

Respiratory Protection Fume Hood or Respirator

All handling of the solid and

any solutions should be

conducted in a certified

chemical fume hood to avoid

inhalation of dust or vapors.

[10] If a fume hood is not

available, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and particulates should be

used.

Footwear Closed-Toe Shoes
Shoes must fully cover the feet

to protect from spills.[6][7]
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The following diagram illustrates the workflow for selecting appropriate PPE.

Personal Protective Equipment (PPE) Selection

Task Assessment:
Handling 2-(4-Nitrophenyl)-2-oxoethyl acetate

Minimum PPE
- Safety Goggles
- Nitrile Gloves

- Lab Coat
- Closed-Toe Shoes

Risk of Splash or
Large Quantities?

Work Outside of
Fume Hood?

Add Face Shield
and Chemical Apron

Yes

Final PPE Ensemble

No Use NIOSH-approved
Respirator

Yes

No

Click to download full resolution via product page

PPE Selection Workflow Diagram

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.
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Verify that an eyewash station and safety shower are accessible and unobstructed.[3]

Prepare all necessary equipment and reagents before handling the compound.

Have appropriate spill cleanup materials readily available (e.g., absorbent pads, chemical

spill kit).

2. Handling the Solid Compound:

Weighing: Conduct all weighing of the solid powder inside a chemical fume hood or a

ventilated balance enclosure to prevent inhalation of dust.[10]

Transfers: Use appropriate tools (spatulas, weigh boats) to handle the solid. Avoid creating

dust.

Storage: Keep the container tightly closed when not in use and store in a cool, dry, well-

ventilated area away from incompatible materials such as strong oxidizing agents.[3][5]

3. Preparing Solutions:

Solvent Addition: When dissolving the solid, slowly add the solvent to the solid to minimize

splashing and aerosol generation.

Mixing: Use a magnetic stirrer or gentle agitation to dissolve the compound. If heating is

required, use a controlled heating mantle and ensure proper ventilation.

4. Post-Handling:

Decontamination: Clean all equipment and the work area thoroughly after use.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[11]

Disposal Plan
All waste containing 2-(4-Nitrophenyl)-2-oxoethyl acetate must be treated as hazardous

waste.

1. Waste Segregation:
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Solid Waste: Collect any unused solid compound, contaminated weigh boats, and other

contaminated disposable materials in a designated, labeled hazardous waste container.

Liquid Waste: Collect solutions containing the compound in a separate, labeled hazardous

waste container. Do not mix with other incompatible waste streams.[12]

Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a

designated sharps container.

2. Labeling and Storage of Waste:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "2-(4-Nitrophenyl)-2-oxoethyl acetate".

Keep waste containers securely closed and store them in a designated satellite

accumulation area.

3. Final Disposal:

Arrange for the disposal of all hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[12]

Follow all local, state, and federal regulations for hazardous waste disposal.[11]

The diagram below outlines the waste disposal workflow.
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Waste Disposal Workflow

Waste Generation

Solid Waste
(e.g., contaminated gloves, weigh paper)

Liquid Waste
(e.g., solutions, rinsates)

Segregate into Labeled
Hazardous Waste Containers

Store in Satellite
Accumulation Area

Contact Environmental
Health & Safety (EHS)

Professional Disposal

Click to download full resolution via product page

Waste Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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